Cas no 1891868-73-7 (3-(3-amino-1,2-oxazol-5-yl)-4-bromophenol)

• Product Name: 3-(3-amino-1,2-oxazol-5-yl)-4-bromophenol
• CAS No: 1891868-73-7
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 6185807
• PubChem ID: 117390289
• Update Time: 2025-06-08

3-(3-amino-1,2-oxazol-5-yl)-4-bromophenol Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-1,2-oxazol-5-yl)-4-bromophenol
• 1891868-73-7
• EN300-1906224

• Inchi： 1S/C9H7BrN2O2/c10-7-2-1-5(13)3-6(7)8-4-9(11)12-14-8/h1-4,13H,(H2,11,12)
• InChI Key： ACXLCNVZVXZZBQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C1=CC(N)=NO1)O

Computed Properties

• Exact Mass: 253.96909g/mol
• Monoisotopic Mass: 253.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.3Ų

Additional information on 3-(3-amino-1,2-oxazol-5-yl)-4-bromophenol

Introduction to 3-(3-amino-1,2-oxazol-5-yl)-4-bromophenol (CAS No. 1891868-73-7) in Modern Chemical and Pharmaceutical Research

3-(3-amino-1,2-oxazol-5-yl)-4-bromophenol, identified by the chemical identifier CAS No. 1891868-73-7, represents a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic aromatic brominated phenol derivative has garnered attention due to its structural versatility and potential biological activities. The compound’s unique framework, combining an oxazole ring with an amino-substituted phenol moiety, positions it as a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural motif of 3-(3-amino-1,2-oxazol-5-yl)-4-bromophenol is particularly noteworthy for its ability to interact with biological targets through multiple binding sites. The presence of both the amino group and the bromine atom introduces reactivity and functionalization possibilities, making it a valuable scaffold for designing novel therapeutic agents. In recent years, there has been a surge in interest regarding small molecules that can modulate biological pathways by targeting specific enzymes or receptors. This compound’s design aligns well with such trends, as its structural features allow for fine-tuning of pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of 3-(3-amino-1,2-oxazol-5-yl)-4-bromophenol more accurately. Studies suggest that the oxazole ring can engage in hydrogen bonding interactions with polar residues in protein targets, while the bromine atom may facilitate hydrophobic interactions or participate in π-stacking effects. These interactions are critical for determining the compound’s efficacy and selectivity in biological systems.

In the context of drug discovery, 3-(3-amino-1,2-oxazol-5-yl)-4-bromophenol has been explored as a potential lead compound for developing treatments against various diseases. For instance, preliminary studies have indicated its potential activity against certain kinases and transcription factors implicated in cancer progression. The amino group on the oxazole ring can be further functionalized to enhance binding affinity or to introduce additional pharmacological properties. Such modifications are often employed to improve drug-like characteristics, such as solubility, metabolic stability, and bioavailability.

The bromine substituent at the para position relative to the oxazole ring also contributes to the compound’s chemical diversity. This halogen atom can serve as a handle for further derivatization through cross-coupling reactions, allowing chemists to explore a wide range of analogs with tailored biological activities. For example, Suzuki-Miyaura or Buchwald-Hartwig couplings could be utilized to introduce aryl or heteroaryl groups at various positions along the phenolic backbone.

From a synthetic perspective, 3-(3-amino-1,2-oxazol-5-yl)-4-bromophenol exemplifies how strategic functional group placement can streamline drug development pipelines. The compound’s accessibility through multi-step synthetic routes highlights its utility as a building block for larger molecular architectures. Advances in green chemistry have also influenced its synthesis, with efforts focusing on optimizing reaction conditions to minimize waste and energy consumption.

The growing emphasis on precision medicine has further underscored the importance of structurally diverse compounds like 3-(3-amino-1,2-oxazol-5-yl)-4-bromophenol. By modulating specific biological pathways at a molecular level, such compounds hold promise for addressing complex diseases with greater specificity than traditional therapeutics. Collaborative efforts between chemists and biologists are essential for translating these findings into clinical applications.

Future research directions may involve exploring the compound’s role in modulating inflammatory pathways or neurotransmitter systems. Its dual functionality—combining an oxazole-based scaffold with an amino-substituted phenol—makes it particularly amenable to such investigations. Additionally, investigating its interactions with cellular components could provide insights into potential therapeutic applications beyond its initial scope.

In conclusion, 3-(3-amino-1,2-oxazol-5-yl)-4-bromophenol (CAS No. 1891868-73-7) represents a compelling subject of study in chemical and pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutic agents with tailored biological activities. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of medicinal chemistry innovation.